Cas no 1788339-77-4 ((2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid
• CAS No: 1788339-77-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5740837
• PubChem ID: 82838412
• Update Time: 2025-06-08

(2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid
• (2R)-2-amino-3-(5-methyloxolan-2-yl)propanoicacid
• EN300-1298448
• AKOS021156988
• 1788339-77-4
• beta-[5-Methyl-2-tetrahydrofuranyl]alanine
• 2-Furanpropanoic acid, α-aminotetrahydro-5-methyl-, (αR)-
• (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid

• Inchi： 1S/C8H15NO3/c1-5-2-3-6(12-5)4-7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)/t5?,6?,7-/m1/s1
• InChI Key： KREPCQKFJFZPBE-KPGICGJXSA-N
• SMILES： O1C(C)CCC1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 298.4±20.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid

Recent Advances in the Study of (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid (CAS: 1788339-77-4)

The compound (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid (CAS: 1788339-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxolane ring structure and amino acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings and highlight the implications for future research and development.

One of the key areas of interest is the synthetic methodology for (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient enantioselective synthesis route, achieving high yields and purity. The researchers utilized asymmetric hydrogenation and chiral auxiliary techniques to ensure the correct stereochemistry, which is crucial for its biological activity. This advancement in synthesis could facilitate larger-scale production for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another promising avenue of research involves the incorporation of (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid into peptide-based drug designs. Its unique structure offers opportunities to enhance the stability and bioavailability of peptide therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful integration of this compound into a peptide sequence targeting G-protein-coupled receptors (GPCRs), resulting in improved binding affinity and metabolic stability.

Despite these encouraging results, challenges remain in the development of (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid as a therapeutic agent. Issues such as solubility, oral bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, (2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid (CAS: 1788339-77-4) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis and preliminary biological evaluations underscore its potential as a lead compound for drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in various disease models. The continued exploration of this compound could pave the way for innovative therapeutic solutions in the years to come.